Cas no 68527-83-3 (propanenitrile, 3-(tetradecyloxy)-)

• Product name: propanenitrile, 3-(tetradecyloxy)-
• CAS No: 68527-83-3
• MF: C₁₇H₃₃NO
• MW: C17H33NO
• CID: 863080
• PubChem ID: 110472

propanenitrile, 3-(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

• propanenitrile, 3-(tetradecyloxy)-
• 3-(tetradecyloxy)propanenitrile
• Propionitrile, 3-tetradecyloxy-
• DTXSID5071620
• 68527-83-3
• EINECS 271-289-0
• NS00036637

• Inchi： InChI=1S/C17H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18/h2-14,16-17H2,1H3
• InChI Key： NSEZEILPAFNORQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOCCC#N

Computed Properties

• Exact Mass: 267.25639
• Monoisotopic Mass: 267.256215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 33

Experimental Properties

• Density: 0.865
• Boiling Point: 383°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.446
• PSA: 33.02